Cas no 93905-07-8 (1-(2-Methylphenyl)heptadecane-1-sulfonic acid)

1-(2-Methylphenyl)heptadecane-1-sulfonic acid structure
93905-07-8 structure
Product Name:1-(2-Methylphenyl)heptadecane-1-sulfonic acid
CAS No:93905-07-8
MF:C24H42O3S
MW:410.653486728668
CID:811308
Update Time:2023-08-03

1-(2-Methylphenyl)heptadecane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,hexadecyldimethyl- (9CI)
    • 1-(2-methylphenyl)heptadecane-1-sulfonic acid
    • hexadecyl-o-xylenesulphonic acid
    • Hexadecyl-o-xylenesulfonic acid
    • 1-(2-Methylphenyl)heptadecane-1-sulfonic acid
    • Inchi: 1S/C24H42O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24(28(25,26)27)23-20-18-17-19-22(23)2/h17-20,24H,3-16,21H2,1-2H3,(H,25,26,27)
    • InChI Key: FQNJSYWVYFNLQK-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1C)CCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 17
  • Complexity: 455
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Density: 1.004
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.501
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